Cas no 90831-93-9 (2-Ethylpentan-1-amine)
2-Ethylpentan-1-amine structure
Product Name:2-Ethylpentan-1-amine
CAS No:90831-93-9
MF:C7H17N
MW:115.21658205986
CID:2812931
PubChem ID:15177837
Update Time:2025-04-21
2-Ethylpentan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethylpentan-1-amine
- SCHEMBL637922
- 90831-93-9
- AKOS011795425
- DTXSID00569642
-
- Inchi： 1S/C7H17N/c1-3-5-7(4-2)6-8/h7H,3-6,8H2,1-2H3
- InChI Key： JMWKVOZQRYHIHA-UHFFFAOYSA-N
- SMILES： NCC(CC)CCC
Computed Properties
- Exact Mass: 115.136099547Da
- Monoisotopic Mass: 115.136099547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26Ų
2-Ethylpentan-1-amine Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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